![molecular formula C11H14N2O B15269387 4-[(Cyclopropylmethyl)amino]benzamide](/img/structure/B15269387.png)
4-[(Cyclopropylmethyl)amino]benzamide
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Description
4-[(Cyclopropylmethyl)amino]benzamide is a benzamide derivative characterized by a cyclopropylmethylamine substituent at the para position of the benzamide scaffold. The cyclopropyl group introduces steric and electronic effects that influence its physicochemical properties, including solubility, lipophilicity, and metabolic stability.
Properties
Molecular Formula |
C11H14N2O |
|---|---|
Molecular Weight |
190.24 g/mol |
IUPAC Name |
4-(cyclopropylmethylamino)benzamide |
InChI |
InChI=1S/C11H14N2O/c12-11(14)9-3-5-10(6-4-9)13-7-8-1-2-8/h3-6,8,13H,1-2,7H2,(H2,12,14) |
InChI Key |
OLUYWQUYQZXUGQ-UHFFFAOYSA-N |
Canonical SMILES |
C1CC1CNC2=CC=C(C=C2)C(=O)N |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 4-[(Cyclopropylmethyl)amino]benzamide typically involves the condensation of benzoic acids and amines. One efficient method is the direct condensation of benzoic acids with cyclopropylmethylamine under ultrasonic irradiation in the presence of a Lewis acidic ionic liquid immobilized on diatomite earth (diatomite earth@IL/ZrCl4) . This method is advantageous due to its high yield, low reaction times, and eco-friendly process.
Industrial Production Methods
In industrial settings, the production of benzamide derivatives, including 4-[(Cyclopropylmethyl)amino]benzamide, often involves high-temperature reactions between carboxylic acids and amines . The use of solid acid catalysts and ultrasonic irradiation can enhance the efficiency and sustainability of the process.
Chemical Reactions Analysis
Types of Reactions
4-[(Cyclopropylmethyl)amino]benzamide undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding N-oxides.
Reduction: Reduction reactions can convert the amide group to an amine.
Substitution: The benzamide moiety can undergo electrophilic aromatic substitution reactions.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include hydrogen peroxide and peracids.
Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) are used.
Substitution: Electrophilic aromatic substitution can be facilitated by reagents like halogens and nitrating agents.
Major Products
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield N-oxides, while reduction can produce amines.
Scientific Research Applications
4-[(Cyclopropylmethyl)amino]benzamide has several applications in scientific research:
Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.
Biology: The compound can be used in studies involving enzyme inhibition and protein interactions.
Industry: It is used in the production of materials with specific properties, such as polymers and coatings.
Mechanism of Action
The mechanism of action of 4-[(Cyclopropylmethyl)amino]benzamide involves its interaction with specific molecular targets. The compound can inhibit enzymes by binding to their active sites, thereby blocking their activity. This inhibition can affect various biological pathways, leading to therapeutic effects .
Comparison with Similar Compounds
Comparative Analysis with Structurally Related Compounds
Structural and Functional Group Variations
The table below summarizes key structural differences and properties of 4-[(Cyclopropylmethyl)amino]benzamide and its analogs:
Lipophilicity and Solubility
- Cyclopropylmethyl-substituted benzamide exhibits balanced lipophilicity (logP ~1.8), making it suitable for both aqueous and lipid environments. This contrasts with 4-(dimethylamino)benzohydrazide, which has lower logP (~1.2) due to its polar hydrazide group .
- The thiophene-methylene analog shows increased hydrophobicity (logP ~2.5), attributed to the aromatic thiophene ring, but retains moderate aqueous solubility via hydrogen bonding .
- The chlorophenylpropyl-substituted derivative has the highest logP (~3.1), favoring membrane permeability but limiting solubility in polar solvents .
Structural Similarity and Binding Affinity
- Tanimoto coefficient analysis (PDB database) reveals moderate similarity (0.78–0.80) between 4-[(Cyclopropylmethyl)amino]benzamide and triazine/piperazine-containing benzamides. However, the cyclopropyl group confers distinct conformational preferences in protein-ligand interactions .
Biological Activity
4-[(Cyclopropylmethyl)amino]benzamide is a compound that has garnered interest due to its potential biological activities. This article provides a comprehensive overview of its synthesis, biological properties, mechanisms of action, and implications in medicinal chemistry, supported by relevant case studies and research findings.
Synthesis
The synthesis of 4-[(Cyclopropylmethyl)amino]benzamide can be achieved through various methods, typically involving the reaction of 4-cyanobenzoic acid with cyclopropylmethylamine in the presence of coupling agents like N,N'-diisopropylcarbodiimide (DIC). Characterization techniques such as Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectroscopy are employed to confirm the structure and purity of the synthesized compound.
Biological Properties
Research indicates that 4-[(Cyclopropylmethyl)amino]benzamide exhibits notable biological activities:
- Anti-inflammatory Effects : In animal models, it has demonstrated significant anti-inflammatory properties. For instance, it reduced pain responses in acetic acid-induced writhing and formalin-induced paw licking assays in mice, suggesting its potential as an analgesic agent.
- Anticancer Activity : Preliminary studies have shown that this compound inhibits the proliferation of certain cancer cell lines, including the MCF-7 human breast cancer cell line. This suggests a potential role in cancer therapeutics.
The precise mechanism of action for 4-[(Cyclopropylmethyl)amino]benzamide is not fully elucidated. However, it is hypothesized to interact with specific molecular targets involved in inflammatory pathways and cancer cell proliferation. The inhibition of key enzymes or receptors within these pathways may underlie its observed biological effects .
Case Studies
Several studies highlight the biological activity of 4-[(Cyclopropylmethyl)amino]benzamide:
- Analgesic Activity : In a study involving mice, the compound was administered to assess its analgesic effects. The results indicated a significant reduction in pain behaviors compared to control groups, supporting its use as a potential pain management agent.
- Anticancer Studies : Research conducted on MCF-7 cells revealed that treatment with 4-[(Cyclopropylmethyl)amino]benzamide resulted in decreased cell viability and increased apoptosis markers, indicating its potential as an anticancer drug candidate.
Comparative Analysis
To better understand the unique properties of 4-[(Cyclopropylmethyl)amino]benzamide, it is useful to compare it with similar compounds:
| Compound Name | Structure Features | Biological Activity |
|---|---|---|
| 5-Amino-N-cyclopropylmethyl-2-methyl-benzamide | Lacks cyclopropylmethyl group | Reduced reactivity and activity |
| N-Cyclopropylmethyl-2-methyl-benzamide | Lacks amino group | Limited applications |
| 4-Cyano-N-(cyclopropylmethyl)benzamide | Contains cyano group | Exhibits anti-inflammatory effects |
This table illustrates how structural variations influence biological activity.
Future Directions
The current research on 4-[(Cyclopropylmethyl)amino]benzamide is still in its infancy. Future studies should focus on:
- Detailed Mechanistic Studies : Understanding the molecular interactions and pathways affected by this compound.
- In Vivo Studies : Conducting more extensive animal studies to evaluate efficacy and safety profiles.
- Clinical Trials : Initiating clinical trials to assess therapeutic potential in humans for pain management and cancer treatment.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
